Cas no 2138203-00-4 (Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)-)

• Product Name: Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)-
• CAS No: 2138203-00-4
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• CID: 5279817
• Update Time: 2025-10-28

Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)-

• Inchi： 1S/C10H11Br/c1-3-5-9-6-4-7-10(11)8(9)2/h3-4,6-7H,1,5H2,2H3
• InChI Key： AZMDWLORQLBZGR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(CC=C)=C1C

Additional information on Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)-

Comprehensive Analysis of Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- (CAS No. 2138203-00-4)

In the realm of organic chemistry, Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- (CAS No. 2138203-00-4) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This aromatic hydrocarbon derivative combines a bromine substituent with a methyl group and an allyl side chain, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "brominated benzene derivatives," "allyl-substituted aromatics," and "CAS 2138203-00-4 applications," reflecting its relevance in modern chemical workflows.

The compound's molecular structure features a benzene ring functionalized at the 1, 2, and 3 positions, which influences its reactivity in electrophilic substitution and cross-coupling reactions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce energy consumption and waste generation. Queries such as "sustainable synthesis of bromo-methyl-allyl benzene" or "eco-friendly aryl bromides" highlight this shift. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) further elevates its utility in pharmaceutical and material science research.

From an analytical perspective, Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- exhibits distinct spectral signatures in NMR and GC-MS, aiding in quality control. Laboratories often seek "CAS 2138203-00-4 characterization methods" or "HPLC purity standards" to ensure reproducibility. The compound’s stability under inert atmospheres and sensitivity to light necessitate specialized storage protocols—a topic addressed in searches like "handling brominated aromatic compounds."

In material science, this compound serves as a precursor for liquid crystals and polymeric coatings, aligning with the growing demand for advanced functional materials. Keywords like "allylbenzene-based polymers" or "high-performance aromatic monomers" underscore its industrial potential. Additionally, its role in synthesizing flavor and fragrance ingredients resonates with trends in natural product innovation.

Regulatory compliance remains a critical consideration, though Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- is not classified as hazardous under major frameworks. Searches for "REACH compliance CAS 2138203-00-4" or "safe handling of allylbenzenes" reflect user concerns. Future research may explore its biocatalytic transformations or nanotechnology integrations, areas gaining traction in academic circles.

In summary, Benzene, 1-bromo-2-methyl-3-(2-propen-1-yl)- (CAS No. 2138203-00-4) bridges fundamental chemistry and cutting-edge applications. Its multifaceted nature ensures continued relevance across disciplines, driven by evolving industrial needs and sustainability goals.